2-{[(2-oxobenzo[cd]indol-1(2H)-yl)acetyl]amino}-N-propylbenzamide

• IUPAC Name: 2-[[2-(2-oxobenzo[cd]indol-1-yl)acetyl]amino]-N-propylbenzamide
• InChI: InChI=1S/C23H21N3O3/c1-2-13-24-22(28)16-9-3-4-11-18(16)25-20(27)14-26-19-12-6-8-15-7-5-10-17(21(15)19)23(26)29/h3-12H,2,13-14H2,1H3,(H,24,28)(H,25,27)
• InChI Key: YAFBBFVCAJATCP-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=CC=C1NC(=O)CN2C3=CC=CC4=C3C(=CC=C4)C2=O
• Molecular Formula: C23H21N3O3
• Molecular Weight: 387.4 g/mol

Description

2-{[(2-oxobenzo[cd]indol-1(2H)-yl)acetyl]amino}-N-propylbenzamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as OPB-9195 and has been studied for its potential therapeutic uses in various diseases.

Mechanism of Action

OPB-9195 works by inhibiting the activity of a protein called glycogen synthase kinase-3 beta (GSK-3β). GSK-3β is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of GSK-3β by OPB-9195 leads to the activation of various signaling pathways, which can have beneficial effects on cellular function and disease progression.
Biochemical and Physiological Effects:
OPB-9195 has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of GSK-3β, which can lead to the activation of various signaling pathways. Additionally, OPB-9195 has been shown to have anti-inflammatory and anti-tumor properties, as well as the ability to inhibit the growth of cancer cells. It has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

OPB-9195 has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and reach intracellular targets. It is also stable and can be easily synthesized and purified. However, there are also limitations to using OPB-9195 in lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. Additionally, it has not been extensively studied in humans, and its safety and efficacy have not been fully established.

Future Directions

There are several future directions for the study of OPB-9195. One potential area of research is its use in the treatment of neurodegenerative disorders, such as Alzheimer's disease. Additionally, OPB-9195 may have potential therapeutic uses in other diseases, such as cancer and inflammation. Further studies are needed to fully understand the safety and efficacy of OPB-9195 in humans, as well as its potential uses in various diseases.

Scientific Research Applications

OPB-9195 has been studied for its potential therapeutic uses in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been found to have anti-inflammatory and anti-tumor properties, as well as the ability to inhibit the growth of cancer cells. Additionally, OPB-9195 has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative disorders, such as Alzheimer's disease.